Cas no 23195-60-0 (1H-1,2,4-Triazole, 3-(4-methylphenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(4-methylphenyl)-
• CAS No: 23195-60-0
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD18784754
• CID: 1416114
• PubChem ID: 12762284
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(4-methylphenyl)-
• 3-p-tolyl-1H-[1,2,4]-triazole
• 3-p-tolyl-1H-[1,2,4]triazole
• LS-11973
• ALBB-032349
• 3-(4-Methylphenyl)-1H-1,2,4-triazole
• DTXSID901289076
• p-tolyl-1,3,4-triazole
• 5-(4-methylphenyl)-1H-1,2,4-triazole
• CS-0449978
• SCHEMBL1230218
• 5-(p-Tolyl)-1H-1,2,4-triazole
• SCHEMBL9234967
• 3-(p-tolyl)-1H-1,2,4-triazole
• G73263
• MFCD20040030
• SY355272
• ZASQHVAGPKBSHH-UHFFFAOYSA-N
• 23195-60-0
• MFCD18784754
• AKOS005188415

• MDL： MFCD18784754
• Inchi： 1S/C9H9N3/c1-7-2-4-8(5-3-7)9-10-6-11-12-9/h2-6H,1H3,(H,10,11,12)
• InChI Key： ZASQHVAGPKBSHH-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C)=CC=2)=NC=N1

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles